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Compound of Interest

Compound Name: 2,2-Dimethyl-1,3-dioxane

Cat. No.: B13969650

An In-depth Technical Guide to 2,2-Dimethyl-1,3-
dioxane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 2,2-
Dimethyl-1,3-dioxane (CAS No. 695-30-7), a cyclic acetal used in organic synthesis. The
document details its key characteristics, experimental protocols for its synthesis, and its
chemical reactivity, presented in a format tailored for a technical audience.

Core Physical and Chemical Properties

2,2-Dimethyl-1,3-dioxane is a heterocyclic organic compound featuring a six-membered
dioxane ring. It is structurally characterized by two methyl groups attached to the C2 position,
which is an acetal carbon. This structure dictates its physical properties and chemical behavior,
particularly its stability and reactivity profile.
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Property Value Source
IUPAC Name 2,2-dimethyl-1,3-dioxane [1]

CAS Number 695-30-7 [11[2]
Molecular Formula CeH1202 [11[2]
Molecular Weight 116.16 g/mol [1]
Canonical SMILES cci(occceol)c [1]
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The experimental data for 2,2-Dimethyl-1,3-dioxane is sparse in readily available literature,

and it is often confused with its more common isomer, 2,2-Dimethyl-1,3-dioxolane (a five-

membered ring). The following table summarizes the available quantitative data.
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Property Value Unit Notes Source
Boiling Point 1245+15 °C Converted from [3]
397.65 +1.50 K
Melting Point -31.35 °C Converted from [3]
241.80 K
Experimental
data not found in
the searched
literature. Care
Density Not Available g/cm3 should be taken
not to use the
value for the
dioxolane isomer
(~0.926 g/cm3).
Experimental
data not found in
the searched
literature. Care
Refractive Index Not Available should be taken
not to use the
value for the
dioxolane isomer
(~1.398 at 20°C).
Experimentally
determined
LogP value. A
1.159 [1][3]
(Octanol/Water) computed value
of 0.8 is also
reported.
Water Solubility Sparingly LogioWS of [4]
Soluble -1.01 has been
reported.
Miscible with
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common organic

solvents.

Synthesis and Experimental Protocols

The most common and direct method for synthesizing 2,2-Dimethyl-1,3-dioxane is the acid-
catalyzed acetalization of 1,3-propanediol with acetone or an acetone equivalent like 2,2-
dimethoxypropane.

The logical flow for the synthesis involves the preparation of reagents, the catalyzed reaction to
form the cyclic acetal, and subsequent workup and purification to isolate the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 2,2-Dimethyl-1,3-
dioxane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13969650#physical-and-chemical-properties-of-2-2-
dimethyl-1-3-dioxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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